![molecular formula C26H23NO5 B6544397 3,4-dimethoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide CAS No. 929372-04-3](/img/structure/B6544397.png)
3,4-dimethoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide
Overview
Description
The compound “3,4-dimethoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are known to have a wide range of biological activities and are used in various fields such as medicine, agriculture, and industry .
Scientific Research Applications
Antioxidant Activity
DMMA has been investigated for its antioxidant potential. In vitro studies have shown that it possesses total antioxidant activity, free radical scavenging ability, and metal chelating properties . These properties make it relevant for applications in nutraceuticals, cosmetics, and functional foods.
Antibacterial Properties
DMMA has been tested against both gram-positive and gram-negative bacteria. Researchers found that some synthesized benzamide compounds, including DMMA, exhibited antibacterial activity. This suggests potential applications in pharmaceuticals, wound healing, and antimicrobial coatings .
Neurotransmitter Modulation
DMMA appears to interfere with monoamine transport by inhibiting the uptake of noradrenaline and serotonin. While it is less potent than MDMA, this property could be relevant for research related to neurotransmitter regulation and mental health .
Drug Discovery
Amide compounds, including DMMA, have gained attention in drug discovery. Their diverse chemical structures and biological activities make them valuable starting points for developing novel therapeutic agents . DMMA’s unique benzofuran-based structure could inspire new drug candidates.
Industrial Applications
Amides find use in various industrial sectors. DMMA’s potential applications include plastics, rubber, and paper industries. Its chemical versatility makes it relevant for modifying materials and enhancing their properties .
Biological Molecules and Proteins
Amides are structural components in biological molecules, proteins, and synthetic intermediates. DMMA’s presence in these contexts highlights its relevance in understanding biological processes and designing targeted interventions .
Mechanism of Action
Target of Action
Similar benzamide compounds have been found to interact with various biological targets, including monoamine transporters .
Mode of Action
It’s known that benzamides can interact with their targets through various mechanisms, such as inhibiting the uptake of neurotransmitters .
Biochemical Pathways
Benzamides have been found to affect various biochemical pathways, including those involved in neurotransmission .
Pharmacokinetics
Similar benzamide compounds have been found to exhibit various pharmacokinetic properties, including absorption, distribution, metabolism, and excretion .
Result of Action
Similar benzamide compounds have been found to exhibit antioxidant and antibacterial activities .
Action Environment
It’s known that environmental factors can significantly influence the action of similar benzamide compounds .
properties
IUPAC Name |
3,4-dimethoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23NO5/c1-15-5-7-17(8-6-15)24(28)25-16(2)20-14-19(10-12-21(20)32-25)27-26(29)18-9-11-22(30-3)23(13-18)31-4/h5-14H,1-4H3,(H,27,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCVDEQJRIYDQMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=C(C3=C(O2)C=CC(=C3)NC(=O)C4=CC(=C(C=C4)OC)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dimethoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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